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Cat. No.: B143051 Get Quote

An In-depth Technical Guide to 4-Mercapto-4-methylpentanoic Acid

Introduction
4-Mercapto-4-methylpentanoic acid is a bifunctional organic compound featuring both a thiol

(-SH) and a carboxylic acid (-COOH) group.[1] This unique structure, a branched thiol-

carboxylic acid, provides it with dual reactivity, making it a versatile building block in various

scientific fields.[2] Its thiol group allows for selective conjugation through disulfide or maleimide

chemistry, while the carboxylic acid group is available for amide coupling.[2] This compound is

particularly significant as a linker in the development of Antibody-Drug Conjugates (ADCs),

where it connects a monoclonal antibody to a cytotoxic payload.[3][4] The gem-dimethyl moiety

alpha to the thiol group enhances the stability of the resulting 'payload-antibody' bond.[4]

Chemical Structure and Identifiers
The structure of 4-mercapto-4-methylpentanoic acid consists of a pentanoic acid backbone

with a thiol group and two methyl groups attached to the fourth carbon atom.

IUPAC Name: 4-methyl-4-sulfanylpentanoic acid[5][6]

Molecular Formula: C₆H₁₂O₂S[2][5]

Canonical SMILES: CC(C)(CCC(=O)O)S[5]
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InChI: InChI=1S/C6H12O2S/c1-6(2,9)4-3-5(7)8/h9H,3-4H2,1-2H3,(H,7,8)[5]

InChIKey: SYIFSIGCMOMQRB-UHFFFAOYSA-N[5][7]

CAS Number: 140231-31-8[2][5]

Physicochemical Properties
The physical and chemical properties of 4-mercapto-4-methylpentanoic acid are summarized

in the table below. It is typically a liquid or semi-solid at room temperature.[7]

Property Value Source(s)

Molecular Weight 148.22 g/mol [1]

148.23 g/mol [5]

Boiling Point 256.438 °C at 760 mmHg [1]

Density 1.087 g/cm³ [1]

Flash Point 108.89 °C [1]

pKa (Predicted) 4.60 ± 0.10 [1]

Physical Form Liquid, Solid, or Semi-solid [7]

Purity ≥90% [8]

Storage Temperature -20 °C [2][7]

Synthesis and Reactivity
An efficient synthesis of 4-mercapto-4-methylpentanoic acid has been reported that utilizes

an intermolecular radical transfer reaction as the key step, presenting advantages over more

traditional routes.[3][4]

Logical Workflow for Synthesis
The synthesis can be conceptualized as a multi-step process, which is outlined in the diagram

below. This approach is designed to be convergent, which is particularly important when
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working with complex and valuable molecules.[3]

Starting Materials
(e.g., Xanthate, Olefin)
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Key Step

Thioester Intermediate
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4-Mercapto-4-methylpentanoic Acid

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 4-mercapto-4-methylpentanoic acid.

Reactivity and Applications
The dual functionality of 4-mercapto-4-methylpentanoic acid is key to its utility, especially in

bioconjugation and drug delivery.[2]

Thiol Group (-SH): This group reacts selectively with maleimides, haloacetyl groups, and can

form disulfide bonds.[2]

Carboxylic Acid Group (-COOH): This group is readily coupled with primary amines to form

stable amide bonds.[2]
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This reactivity makes it an essential linker for Antibody-Drug Conjugates (ADCs), where it

covalently bridges the antibody and the cytotoxic payload.[4]

4-Mercapto-4-methylpentanoic Acid

SH-(gem-dimethyl)-COOH

Drug Payload
(e.g., Maytansinoid)

Disulfide or Thioether Bond
(-SH)

Antibody
(e.g., via Lysine residue)

Amide Bond Formation
(-COOH)

Click to download full resolution via product page

Caption: Role of 4-mercapto-4-methylpentanoic acid as a linker in ADCs.

Biological Significance
4-Mercapto-4-methylpentanoic acid is also recognized as a metabolite within the methionine

metabolism pathway.[1] Altered levels of this compound in biological samples can serve as a

biomarker, potentially indicating certain health conditions like hepatocellular carcinoma.[1]
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Caption: The role of 4-mercapto-4-methylpentanoic acid as a potential biomarker.

Experimental Protocols
While specific, detailed protocols are proprietary or vary by application, the general

methodologies for its use in bioconjugation are based on well-established chemical reactions.

General Protocol for Amide Coupling (Carboxylic Acid
Reaction)

Activation of Carboxylic Acid: The carboxylic acid group of 4-mercapto-4-methylpentanoic
acid is typically activated using a coupling agent such as EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide) and an additive like NHS (N-hydroxysuccinimide) or

Sulfo-NHS to form a more reactive ester.

Reaction with Amine: The activated linker is then reacted with a primary amine on the target

molecule (e.g., a lysine residue on an antibody) in a suitable buffer (typically pH 7-8) to form

a stable amide bond.
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Purification: The resulting conjugate is purified using chromatographic techniques like size-

exclusion or affinity chromatography to remove unreacted linker and reagents.

General Protocol for Thiol-Maleimide Conjugation
Thiol Activation/Reduction: Ensure the thiol group on 4-mercapto-4-methylpentanoic acid
(or the cysteine on the protein) is in its reduced, free state. If disulfide bonds are present,

they may need to be reduced using an agent like DTT or TCEP.

Conjugation Reaction: The free thiol is reacted with a maleimide-functionalized molecule.

This reaction proceeds rapidly at neutral to slightly acidic pH (6.5-7.5) to form a stable

thioether bond.

Quenching and Purification: The reaction may be quenched by adding an excess of a small-

molecule thiol. The final conjugate is then purified to remove unwanted byproducts.

Safety and Handling
4-Mercapto-4-methylpentanoic acid requires careful handling due to its potential hazards.

Hazard Statements: The compound is harmful if swallowed or inhaled, toxic in contact with

skin, causes skin irritation, and can cause serious eye damage.[9] It may also cause

respiratory irritation.[9]

Precautionary Measures: Always work in a well-ventilated area or under an inert atmosphere

to prevent thiol oxidation.[2][9] Wear appropriate personal protective equipment (PPE),

including gloves, protective clothing, and eye/face protection.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, typically

at -20°C.[2][7][9] It should be protected from light.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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